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Compound of Interest

Compound Name: Mesigyna

CAS No.: 99897-30-0

Cat. No.: B1214444

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Mesigyna (50 mg norethisterone enanthate

and 5 mg estradiol valerate), a once-a-month combined injectable contraceptive, with other

contraceptive alternatives. The analysis is based on independently published clinical trial data,

focusing on contraceptive efficacy, discontinuation rates, and reported side effects. All

quantitative data is summarized in structured tables for ease of comparison, and detailed

methodologies for key cited experiments are provided.

Contraceptive Efficacy
The primary measure of contraceptive efficacy in clinical trials is the Pearl Index, which

indicates the number of unintended pregnancies per 100 woman-years of use. A lower Pearl

Index signifies higher contraceptive effectiveness.
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Contraceptive Method
Pearl Index (Pregnancies
per 100 Woman-Years)

Study
Population/Conditions

Mesigyna 0.0[1]

534 fertile Latin American

women over 1 year (4688

woman-months)[2]

Mesigyna 0.08[3]

931 fertile women in Latin

America over 3 years (15,787

woman-months)[3]

Mesigyna 0.41[2]
Chinese women in a Phase III

comparative trial[2]

Cyclofem 0.0[2]
Chinese women in a Phase III

comparative trial[2]

Injectable No. 1 0.77[2]
Chinese women in a Phase III

comparative trial[2]

DMPA (150mg) 0.0[2] Comparative trial[2]

DMPA (100mg) 0.44[2] Comparative trial[2]

Discontinuation Rates
Discontinuation rates in clinical trials offer insights into the tolerability and acceptability of a

contraceptive method. The following table compares the discontinuation rates of Mesigyna
with other injectable contraceptives for various reasons.
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Reason for
Discontinua
tion

Mesigyna
(%)

Cyclofem
(%)

Injectable
No. 1 (%)

DMPA (%)
Study
Details

Overall (1

year)
17.9[1] - - 58.8-59.3

Latin

American

study for

Mesigyna;

Comparative

trial for

DMPA[2]

Bleeding

Problems
5.1 - - -

Latin

American

study

Amenorrhea 1.1 - - 7.2-12.5

Latin

American

study for

Mesigyna[2];

Comparative

trial for

DMPA[2]

Bleeding

Problems

(Comparative

)

-
26.1 (first 3

months)
- -

Chinese

comparative

trial[2]

Irregular

Bleeding

(Comparative

)

21.1 (first 3

months)
- - -

Chinese

comparative

trial[2]

Common Side Effects and Adverse Events
The safety profile of a contraceptive is a critical factor for its continued use. This table

summarizes common side effects and adverse events reported in clinical trials for Mesigyna
and its comparators.
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Side
Effect/Adverse
Event

Mesigyna Cyclofem
Other
Injectables

Study Details

Weight Gain

Mean gain of

1.02 kg after one

year.[1]

- -

Phase III clinical

study in Latin

America.[2]

Bleeding

Patterns

Better cycle

control and more

acceptable

bleeding patterns

compared to

Cyclofem and

Injectable No. 1.

[4]

More spotting

days and greater

individual

variability in

bleeding patterns

compared to

Mesigyna.[2]

Injectable No. 1

users had more

bleeding/spotting

days and shorter

bleeding-free

intervals.[2]

Phase III

comparative

clinical trial in

Chinese women.

[4]

Menstrual

Irregularities

Irregular

bleeding

decreased over

time.[4]

- -

Chinese

comparative trial.

[4]

Adverse Events

(General)

Low incidence of

adverse events

other than weight

gain.[3]

Minimal and of

minor

importance.[5]

-
3-year study in

Latin America.[3]

Experimental Protocols
The clinical trials cited in this guide predominantly follow a multicenter, randomized, and

comparative design. Below is a generalized protocol for a Phase III clinical trial evaluating a

combined injectable contraceptive like Mesigyna.

1. Study Design: A prospective, multicenter, randomized, open-label, parallel-group

comparative study.

2. Participant Selection:
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Inclusion Criteria: Healthy, sexually active women of reproductive age (typically 18-45 years

old) seeking contraception.[6][7] Participants must provide signed informed consent.[6][7]

Exclusion Criteria: Women with contraindications to hormonal contraceptives, such as a

history of thromboembolic disorders, hormone-sensitive malignancies, or severe liver

disease. Pregnant or breastfeeding women are also excluded.

3. Intervention and Administration:

Participants are randomly assigned to receive either Mesigyna (50 mg norethisterone

enanthate and 5 mg estradiol valerate) or a comparator contraceptive (e.g., Cyclofem,

DMPA, or a combined oral contraceptive).

Mesigyna is administered as a deep intramuscular injection once every 30 days.

4. Data Collection and Follow-up:

Participants are followed for a specified period, typically 1 to 3 years.

Data on contraceptive efficacy (pregnancy), cycle control (bleeding patterns), side effects,

and reasons for discontinuation are collected at regular follow-up visits.

Participants may be asked to maintain daily diaries to record bleeding and spotting.

5. Outcome Measures:

Primary Outcome: Contraceptive efficacy, measured by the Pearl Index.

Secondary Outcomes: Incidence and patterns of menstrual bleeding disturbances, frequency

and severity of adverse events, and rates of discontinuation for different reasons.

6. Statistical Analysis:

Life-table analysis is often used to calculate discontinuation rates.

The Pearl Index is calculated as the number of pregnancies per 100 woman-years of

exposure.
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Statistical tests are used to compare the outcomes between the different contraceptive

groups.
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Experimental Workflow: Comparative Clinical Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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